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Compound of Interest

Compound Name:
(2-Ethoxyethyl)(2-

phenylethyl)amine

Cat. No.: B13294978

Get Quote

Physicochemical Profiling & Structural
Dynamics
The structural hybridization of NEEPE dictates its behavior in both synthetic environments and

biological matrices. The basic secondary amine ensures high aqueous solubility at

physiological pH (via protonation), while the ethoxyethyl tail fine-tunes the molecule's

lipophilicity, allowing it to cross the blood-brain barrier (BBB) more effectively than

unsubstituted phenethylamine.

Table 1: Predicted Physicochemical Properties of NEEPE
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Property Value
Pharmacological
Implication

Chemical Formula C₁₂H₁₉NO
Core scaffold for library

generation.

Molecular Weight 193.29 g/mol

Highly ligand-efficient; leaves

ample mass budget for further

functionalization (<500 Da

rule).

pKa (Amine) ~9.8

Exists primarily as a

protonated cation at

physiological pH (7.4), critical

for salt-bridge formation in

GPCR binding pockets.

cLogP 1.9 – 2.2

Optimal lipophilic efficiency for

CNS penetration without

excessive non-specific binding.

H-Bond Donors (HBD) 1

Secondary amine provides a

critical interaction point for

aspartate residues in

aminergic receptors.

H-Bond Acceptors (HBA) 2

The ether oxygen introduces a

secondary acceptor, altering

receptor subtype selectivity.

Causality Insight: The ether oxygen in the N-alkyl chain is not merely a passive linker. It

introduces a localized dipole and acts as a hydrogen-bond acceptor, which significantly alters

the hydration shell of the molecule compared to a purely aliphatic N-alkyl chain (e.g., N-

butylphenethylamine). This subtle electronic shift is a known driver for differentiating target

selectivity between monoamine transporters and intracellular targets like the Sigma-1 receptor.

Validated Synthetic Methodologies
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To synthesize NEEPE with high purity and minimal over-alkylation, reductive amination is the

preferred route. Direct alkylation of phenethylamine with 2-bromoethyl ethyl ether often yields

complex mixtures of secondary and tertiary amines.

By utilizing sodium triacetoxyborohydride (NaBH(OAc)₃) in 1,2-dichloroethane (DCE), we can

achieve selective mono-alkylation. This methodology is grounded in the seminal work by[Abdel-

Magid et al. (1996)][1], which established NaBH(OAc)₃ as a superior, less toxic alternative to

sodium cyanoborohydride (NaBH₃CN).

Protocol: Reductive Amination via NaBH(OAc)₃
This protocol is designed as a self-validating system; the reaction kinetics heavily favor the

iminium intermediate, preventing tertiary amine formation.

Reagents:

Phenylacetaldehyde (1.0 eq, 10 mmol)

2-Ethoxyethylamine (1.05 eq, 10.5 mmol)

Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.4 eq, 14 mmol)

1,2-Dichloroethane (DCE) (30 mL)

Glacial acetic acid (0.1 eq) Optional, but accelerates imine formation.

Step-by-Step Workflow:

Imine Formation: Dissolve 2-ethoxyethylamine and phenylacetaldehyde in anhydrous DCE

under a nitrogen atmosphere.

Causality: DCE is selected over THF because it provides superior solubility for the

borohydride species and accelerates the reduction of the intermediate iminium ion,

minimizing side reactions.

Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ portion-wise over 15 minutes.
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Causality: NaBH(OAc)₃ is a mild reducing agent that specifically targets the protonated

iminium ion rather than the unreacted aldehyde, ensuring high chemoselectivity.

Agitation & Monitoring: Allow the reaction to warm to room temperature and stir for 4–6

hours.

Self-Validation: Monitor via TLC (DCM:MeOH 9:1). Stain with Ninhydrin. The

disappearance of the primary amine (pink/red spot) and the emergence of a secondary

amine (typically a distinct blue/purple spot) confirm conversion.

Quenching: Quench the reaction carefully with saturated aqueous NaHCO₃ (20 mL) to

neutralize the acetic acid byproduct and destroy unreacted hydride.

Extraction & Purification: Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash

the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in

vacuo. Purify via flash chromatography (silica gel, gradient elution of DCM to 5% MeOH in

DCM with 0.1% Et₃N) to yield pure NEEPE.

Polypharmacology and Receptor Target Predictions
The structural topology of NEEPE maps onto two distinct, yet highly relevant,

neuropharmacological pathways.

A. Trace Amine-Associated Receptor 1 (TAAR1)
Phenethylamine is a classic endogenous trace amine that acts as an agonist at the mammalian

TAAR1 receptor, a GPCR discovered in 2001 that modulates monoaminergic signaling

[Borowsky et al., 2001][2]. While primary amines are the most potent endogenous ligands, N-

alkylation (as seen in NEEPE) is a common strategy to increase the metabolic half-life of

TAAR1 ligands by preventing rapid degradation by Monoamine Oxidase B (MAO-B). The bulky

ethoxyethyl group likely shifts the molecule from a full agonist to a partial agonist or allosteric

modulator at TAAR1.

B. Sigma-1 Receptor (σ1R)
The Sigma-1 receptor is a unique endoplasmic reticulum (ER) chaperone protein implicated in

neuroprotection and cellular stress responses. The established pharmacophore for σ1R ligands

requires a basic amine flanked by lipophilic regions, often incorporating an ether
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linkage[Brimson et al., 2020][3]. NEEPE perfectly aligns with this pharmacophore: the

phenethyl group provides the primary hydrophobic interaction, the secondary amine provides

the essential electrostatic anchor, and the ethoxyethyl chain provides the secondary

hydrophobic/hydrogen-bonding interaction required for high-affinity σ1R binding.

Mechanistic Pathway Visualization
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Caption: NEEPE dual-target signaling pathways: TAAR1-mediated cAMP accumulation and

Sigma-1 ER modulation.

Analytical Characterization Standards
To ensure the integrity of NEEPE for downstream biological assays, the following analytical

validations must be met:

LC-MS/MS (ESI+):

Expected [M+H]⁺:m/z 194.1

Diagnostic Fragments: Collision-induced dissociation (CID) will typically yield a major

fragment at m/z 105.1 (phenethylium ion) and m/z 148.1 (loss of the ethoxy group).

¹H-NMR (400 MHz, CDCl₃):

Look for the characteristic multiplet of the aromatic ring (5H) at δ 7.15–7.35 ppm.

The ether linkage will present a distinct quartet for the -CH₂- group adjacent to the terminal

methyl at ~δ 3.50 ppm, and a triplet for the terminal methyl (-CH₃) at ~δ 1.20 ppm.

By strictly adhering to these synthetic and analytical guidelines, researchers can reliably utilize

N-(2-ethoxyethyl)-2-phenylethanamine as a high-fidelity probe in neuropharmacological drug

discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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